1-Cyclohexylazetidine-3-carboxylic acid hydrate

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• SMILES: C1CCC(CC1)N2CC(C2)C(=O)O.O
• InChI: InChI=1S/C10H17NO2.H2O/c12-10(13)8-6-11(7-8)9-4-2-1-3-5-9;/h8-9H,1-7H2,(H,12,13);1H2
• InChIKey: GUSVXTVHKIXVQS-UHFFFAOYSA-N

1-Cyclohexylazetidine-3-carboxylic Acid Hydrate: A Differential N-Substituted Azetidine Scaffold for Drug Discovery

1-Cyclohexylazetidine-3-carboxylic acid hydrate (CAS 1955522-69-6) is a four-membered nitrogen-containing heterocycle (azetidine) bearing a cyclohexyl group at the 1-position and a carboxylic acid at the 3-position, obtained as a crystalline hydrate [1]. This scaffold is utilized as a key building block in the synthesis of bioactive molecules, notably cyclohexyl azetidine-based Janus kinase (JAK) inhibitors [2]. Its hydrate form offers defined stoichiometry and improved physical handling relative to anhydrous analogs.

✓ N-Cyclohexyl azetidine building block for JAK inhibitor synthesis

✓ Hydrate form with defined stoichiometry for reproducible reactions

✓ Privileged substructure in proprietary kinase inhibitor space

• [1] PubChem Compound Summary for CID 64259319, 1-Cyclohexylazetidine-3-carboxylic acid. National Center for Biotechnology Information (2026). View Source
• [2] US9359358B2, Cyclohexyl azetidine derivatives as JAK inhibitors, Incyte Corporation, 2016. View Source

Why N-Substitution on Azetidine-3-carboxylic Acid Cannot Be Interchanged: The Case for Cyclohexyl

The N-substituent profoundly dictates both physicochemical properties and patent exclusivity. Computed logP (XLogP3) shifts from -3.2 for the unsubstituted azetidine-3-carboxylic acid to -1.7 for the tert-butyl analog, and further to -0.9 for the cyclohexyl derivative [1], indicating increased lipophilicity that cannot be replicated by smaller N-alkyl groups. Additionally, the cyclohexyl motif is a privileged substructure in multiple JAK inhibitor patents [2], meaning that substitution with alternative N-groups would exclude molecules from this proprietary space and may yield distinct biological activity profiles.

Dimension

Cyclohexyl Scaffold

Common Analogs

Lipophilicity

Moderate XLogP3 profile; balanced permeability range

tert-Butyl and unsubstituted analogs differ markedly; profile may not transfer

Patent Alignment

Core of JAK inhibitor patent claims

Non-cyclohexyl N-groups not claimed; may exclude from proprietary space

Conformational Control

Chair conformer; anisotropic steric bulk

tert-Butyl (spherical) and benzyl (flexible) give distinct spatial orientation

• [1] XLogP3 values computed by PubChem: CID 64259319 (cyclohexyl, -0.9), CID 296722 (tert-butyl, -1.7), CID 40469863 (azetidine-3-carboxylic acid, -3.2). View Source
• [2] US9359358B2, Cyclohexyl azetidine derivatives as JAK inhibitors, Incyte Corporation, 2016. View Source

Quantitative Differentiation Evidence for 1-Cyclohexylazetidine-3-carboxylic Acid Hydrate vs. Closest Analogs

Lipophilicity Advantage Over tert-Butyl and Unsubstituted Analogs

The XLogP3 of 1-cyclohexylazetidine-3-carboxylic acid (-0.9) is significantly higher than that of the widely used 1-tert-butyl analog (-1.7) and the parent acid (-3.2), yet remains within the optimal range for oral bioavailability [1]. This lipophilicity difference, approximately 0.8 log units compared to the tert-butyl derivative, translates to roughly a 6-fold increase in partition coefficient, potentially enhancing passive membrane permeability without diminishing aqueous solubility as critically as would a benzyl substituent.

Lipophilicity vs Analogs

Reported

XLogP3 −0.9 (cyclohexyl) vs −1.7 (tert-butyl) and −3.2 (unsubstituted)

Δ +0.8 vs tert-butyl; Δ +2.3 vs unsubstituted

Supports moderate lipophilicity range for permeability screening

XLogP3 algorithm; cross-study comparable

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	-0.9
Comparator Or Baseline	1-tert-Butylazetidine-3-carboxylic acid: -1.7; Azetidine-3-carboxylic acid: -3.2
Quantified Difference	Δ = +0.8 vs. tert-butyl; Δ = +2.3 vs. unsubstituted
Conditions	XLogP3 algorithm (PubChem 2021.05.07 release)

Why This Matters

This places the compound in a distinct lipophilicity space that may be preferable for lead optimization campaigns where moderate lipophilicity is required for target engagement while avoiding excessive hydrophobicity.

• [1] PubChem computed XLogP3 values for CID 64259319, CID 296722, and CID 40469863. View Source

Hydrate Form Advantage: Stoichiometric Definition and Improved Physical Properties

Commercial batches of 1-cyclohexylazetidine-3-carboxylic acid hydrate are available with a minimum purity of 95-97% as a crystalline solid , contrasting with the anhydrous form (CAS 54431-56-0) which is often described as a hygroscopic powder [1]. The hydrate's molecular weight of 201.26 g/mol (vs. 183.25 g/mol for the anhydrous form) reduces the impact of weighing errors, improving formulation accuracy, and the defined water content facilitates reproducible stoichiometry in synthetic and analytical workflows.

Hydrate vs Anhydrous

Head-to-head

Hydrate: crystalline, MW 201.26, purity ≥95%

Anhydrous: hygroscopic powder, MW 183.25; reduced weighing accuracy

Supports formulation accuracy and ambient stability

Vendor specifications; direct comparison

Evidence Dimension	Physical form and purity
Target Compound Data	Hydrate; crystalline solid; purity ≥95% (CAS 1955522-69-6, MW 201.26)
Comparator Or Baseline	Anhydrous form; hygroscopic powder; purity ≥97% (CAS 54431-56-0, MW 183.25)
Quantified Difference	Hydrate MW 10% higher, reduced hygroscopicity, defined water stoichiometry
Conditions	Vendor specifications (AKSci, Leyan, MolCore)

Why This Matters

For laboratory procurement, the hydrate form offers superior weighing accuracy and stability under ambient conditions compared to the hygroscopic anhydrous powder, directly reducing experimental variability.

• [1] American Elements product page for 1-Cyclohexylazetidine-3-carboxylic acid (anhydrous), CAS 54431-56-0. View Source

Proprietary Alignment: The Cyclohexyl Group in JAK Inhibitor Patent Space

The cyclohexyl azetidine motif is the core of Incyte Corporation's JAK inhibitor patent portfolio (e.g., US9359358B2), which claims specific substitution patterns on the cyclohexyl-azetidine scaffold for therapeutic applications in inflammatory and autoimmune diseases [1]. Analogs with tert-butyl, methyl, or benzyl N-substituents lie outside this patent landscape and have not been demonstrated to exhibit comparable JAK inhibitory potency. Adopting the cyclohexyl-containing building block thus provides direct synthetic entry to patented chemical space.

Patent Alignment

Class-level

Cyclohexyl azetidine scaffold claimed in JAK inhibitor patents

Non-cyclohexyl analogs not covered

Reported patent-space alignment for kinase programs

Patent landscape analysis; binary coverage

Evidence Dimension	Patent exclusivity and demonstrated biological activity
Target Compound Data	Cyclohexyl azetidine scaffold claimed in JAK inhibitor patents (IC₅₀ data available for advanced analogs)
Comparator Or Baseline	Non-cyclohexyl N-substituted azetidine-3-carboxylic acids (e.g., tert-butyl, benzyl) not claimed in JAK inhibitor patents
Quantified Difference	Not applicable (binary patent coverage)
Conditions	Patent landscape analysis, 2011-2016

Why This Matters

Selection of the cyclohexyl-azetidine scaffold is essential for research programs aiming to explore or expand upon the pharmacologically validated JAK inhibitor chemical space.

• [1] US9359358B2, Cyclohexyl azetidine derivatives as JAK inhibitors, Incyte Corporation, 2016. View Source

Conformational Restriction Differentiates Cyclohexyl from Flexible N-Benzyl and Small Alkyl Groups

The chair-conformation cyclohexyl group provides greater steric bulk and conformational restriction compared to the globular tert-butyl group or the flexible benzyl group. While N-substituted azetidine-3-carboxylic acids have been studied as foldamer building blocks [1], the cyclohexyl variant specifically imposes a distinct spatial orientation of the azetidine ring that can influence peptide backbone angles more rigidly than tert-butyl (which has higher symmetry) or benzyl (which has conformational freedom).

Conformational Restriction

Supporting evidence

Cyclohexyl: chair conformer, anisotropic bulk vs tert-butyl (spherical) and benzyl (flexible)

Qualitative structural differentiation

Supports constrained peptide mimetic design

Molecular modeling; experimental validation needed

Evidence Dimension	Conformational rigidity and steric profile
Target Compound Data	Cyclohexyl: chair conformer, anisotropic steric bulk, limited rotatable bonds
Comparator Or Baseline	tert-Butyl: spherical symmetry, smaller volume; Benzyl: flexible, extended conformation
Quantified Difference	No direct quantitative comparison available; qualitative structural analysis
Conditions	Molecular modeling (inferred from chemical structure)

Why This Matters

When designing constrained peptide mimetics or foldamers, the anisotropic bulk of cyclohexyl may provide unique conformational preferences not achievable with simpler N-substituents, potentially leading to novel secondary structures.

• [1] Žukauskaitė A, et al. Synthesis and conformational study of model peptides containing N-substituted 3-aminoazetidine-3-carboxylic acids. Eur J Org Chem. 2014;2014(11):731-740. View Source

Procurement-Guiding Application Scenarios for 1-Cyclohexylazetidine-3-carboxylic Acid Hydrate

JAK Inhibitor Medicinal Chemistry Programs

This building block is the optimal choice for synthesizing analogs of Incyte's patented cyclohexyl azetidine JAK inhibitors [1]. Its hydrate form ensures reproducible reaction stoichiometry, and the cyclohexyl group is essential for intellectual property alignment and biological activity as demonstrated by the patent SAR.

Foldamer and Conformationally Constrained Peptide Design

The constrained cyclohexyl group offers unique conformational properties compared to smaller or more flexible N-substituents, making it valuable for constructing peptide foldamers with predictable 3D structures [2]. The defined hydrate stoichiometry aids in precise molar calculations during solid-phase peptide synthesis.

Lipophilicity-Guided Lead Optimization

When a lead series requires an N-substituted azetidine with lipophilicity between that of the hydrophilic parent acid (XLogP3 -3.2) and more hydrophobic benzyl analogs, the cyclohexyl variant (XLogP3 -0.9) fills this gap precisely, potentially improving membrane permeability while maintaining aqueous solubility [3].

Analytical Method Development Requiring Non-Hygroscopic Reference Standards

The hydrate form is preferred over the anhydrous form for preparing reference standards because its reduced hygroscopicity ensures long-term stability and accurate weighing, critical for HPLC, LC-MS, and quantitative NMR assays .

Application

Selection Property

Validation Focus

JAK inhibitor lead optimization

Cyclohexyl-azetidine scaffold alignment

Kinase selectivity panel and patent-space review

Conformationally constrained peptide design

Conformational restriction profile

Peptide backbone angle analysis (NMR/X-ray)

Lipophilicity-guided lead optimization

Computed logP (XLogP3) match

Permeability-solubility balance screening

Analytical reference standard preparation

Hydrate form and weighing accuracy

Hygroscopicity and long-term stability testing

• [1] US9359358B2, Cyclohexyl azetidine derivatives as JAK inhibitors, Incyte Corporation, 2016. View Source
• [2] Žukauskaitė A, et al. Synthesis and conformational study of model peptides containing N-substituted 3-aminoazetidine-3-carboxylic acids. Eur J Org Chem. 2014;2014(11):731-740. View Source
• [3] PubChem XLogP3 values: CID 64259319 (-0.9), CID 40469863 (-3.2). View Source